![molecular formula C7H14 B081421 trans-3-Heptene CAS No. 14686-14-7](/img/structure/B81421.png)
trans-3-Heptene
Overview
Description
Trans-3-Heptene is a colorless liquid and is an acyclic olefin . It is also known as (E)-Hept-3-ene .
Molecular Structure Analysis
The molecular formula of this compound is C7H14 . The molecule contains a total of 20 bonds, including 6 non-H bonds, 1 multiple bond, 3 rotatable bonds, and 1 double bond . The IUPAC name is (3E)-hept-3-ene .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 98.1861 . It is a colorless liquid with a density of 0.7±0.1 g/cm3 . It has a boiling point of 94.4±7.0 °C at 760 mmHg . The refractive index is 1.416 .
Scientific Research Applications
Polymerization Reactions : trans-3-Heptene is used in polymerization reactions with ethylene under hydrogen using catalysts like (C5Me5)2Sm. This process helps in the incorporation of olefins larger than ethylene into polyethylene, with metalation of the olefin by growing polymer chains being a competitive step with hydrogenolysis for termination (Evans, DeCoster, & Greaves, 1996).
Isomerization Studies : this compound undergoes isomerization, which is a process of structural rearrangement. In the presence of catalysts like IrX(CO)L2, it shows varying rates of isomerization, influencing the overall rate of hydrogenation of different olefin isomers (Strohmeier & Fleischmann, 1972).
Monomer-Isomerization Polymerization : Studies with catalysts like (C2H3)3Al-TiCl3 have shown that this compound can undergo monomer-isomerization polymerization, leading to high molecular weight polymers consisting of 1-heptene units. This polymerization occurs through a stepwise double bond migration mechanism (Otsu, Nagahama, & Endo, 1975).
Dehydrocyclization Studies : In the study of the dehydrocyclization of n-heptenes, this compound was used to examine the yields of n-heptadienes and toluene under different conditions. This helps in understanding the structural influence on reaction outcomes (Mortikov, Rozengart, & Kazanskii, 1968).
Oligomerization Studies : Research involving the oligomerization of 1-butene over carbon-supported cobalt catalysts indicated that this compound was among the by-products, providing insight into reaction pathways and product distribution (Xu et al., 2016).
Cis-Trans Isomerization : this compound's isomerism effects on selective oxidation of olefins with nitrous oxide were studied, revealing insights into reaction routes and product ratios (Ivanov et al., 2016).
Pyrolysis Studies : In the study of thermal decomposition of poly-(vinyl chloride)-type polymers, this compound was used to understand the decomposition reactions and kinetics of model substances (Chytrý, Obereigner, & Křivinková, 1973).
Safety and Hazards
Mechanism of Action
Target of Action
Trans-3-Heptene is a simple organic compound with the molecular formula C7H14 . As an alkene, it primarily targets carbon atoms in organic reactions. Alkenes are known to participate in a variety of chemical reactions, including addition reactions, polymerization, and oxidation .
Mode of Action
The mode of action of this compound is primarily through its double bond. The double bond in alkenes, such as this compound, is a region of high electron density, making it susceptible to attack by electrophiles. This leads to the breaking of the double bond and the formation of new single bonds with the attacking species .
Biochemical Pathways
This compound, like other alkenes, can participate in various biochemical pathways, particularly those involving addition reactions. For instance, it can undergo hydration to form alcohols, halogenation to form dihalides, or hydrogenation to form alkanes . The exact pathways and their downstream effects would depend on the specific conditions and reactants present.
Pharmacokinetics
For instance, its non-polar nature might facilitate absorption through biological membranes, while its small size could influence its distribution within the body .
Result of Action
The result of this compound’s action would depend on the specific reaction it is involved in. For example, in a hydration reaction, it could yield an alcohol, while in a halogenation reaction, it could yield a dihalide . These products could then participate in further reactions, leading to a variety of possible molecular and cellular effects.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of catalysts can speed up its reactions, while certain solvents can enhance its solubility and hence its reactivity . Temperature and pressure can also affect the rate and direction of its reactions .
Properties
IUPAC Name |
(E)-hept-3-ene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14/c1-3-5-7-6-4-2/h5,7H,3-4,6H2,1-2H3/b7-5+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZHKDGJSXCTSCK-FNORWQNLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC=CCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC/C=C/CC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40873235 | |
Record name | (3E)-3-Heptene | |
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Molecular Weight |
98.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear colorless liquid; [Sigma-Aldrich MSDS] | |
Record name | trans-3-Heptene | |
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Vapor Pressure |
52.4 [mmHg] | |
Record name | trans-3-Heptene | |
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CAS No. |
14686-14-7, 592-78-9, 68476-39-1 | |
Record name | trans-3-Heptene | |
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Record name | 3-Heptene | |
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Record name | 3-Heptene, (3E)- | |
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Record name | (3E)-3-Heptene | |
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Record name | (E)-hept-3-ene | |
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Record name | Hept-3-ene | |
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Record name | 3-HEPTENE, (3E)- | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What volatile organic compounds have been identified in poly(methyl methacrylate) kitchen utensils, and what are their potential sources?
A1: Headspace gas chromatography/mass spectrometry analysis revealed the presence of 16 volatile organic compounds in poly(methyl methacrylate) (PMMA) kitchen utensils. [] Notably, trans-3-heptene was identified alongside other compounds like methyl methacrylate, methyl acrylate, toluene, and various other alkenes and esters. [] While methyl methacrylate is the primary monomer in PMMA and methyl acrylate acts as a comonomer, toluene is likely a residual solvent from the manufacturing process. [] The presence of this compound and other volatile compounds highlights the importance of comprehensive analysis to ensure the safety and quality of consumer products.
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